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Get Quote

This document provides crucial safety protocols, personal protective equipment (PPE)
requirements, and operational procedures for the handling and disposal of (S)-MCOPPB, a
potent and selective nociceptin/orphanin FQ peptide (NOP) receptor agonist.[1] All personnel
must review and understand this document before commencing any work with this compound.

Hazard Identification and Risk Assessment

(S)-MCOPPB is a potent bioactive compound intended for research use only.[2] While a
comprehensive toxicological profile is not available, its potent pharmacological activity
necessitates handling it as a potentially hazardous substance. A thorough risk assessment
must be conducted before any new experimental procedure.[3][4]

Known Information:
o Target: Nociceptin/Orphanin FQ (NOP) Receptor Agonist.[2][5]
o Form: Typically a solid powder (trihydrochloride hydrate salt).

» Potency: High affinity, with a pKi of 10.07 for the human NOP receptor.[5]
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A generic Safety Data Sheet (SDS) for a research chemical with similar GHS classifications
indicates potential hazards such as being harmful if swallowed and possibly causing an allergic

skin reaction.[6] Due to its potency and classification as a research chemical, treat (S)-
MCOPPB with the caution afforded to other potent opioids.

Risk Assessment and Handling Workflow

The following workflow must be followed for all procedures involving (S)-MCOPPB.
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Caption: Workflow for Safe Handling of (S)-MCOPPB.
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Personal Protective Equipment (PPE)

The following PPE is mandatory for all personnel handling (S)-MCOPPB. PPE should be
selected and used in accordance with OSHA standards (29 CFR 1910.132).[7]

Table 1. PPE Requirements for (S)-MCOPPB

Engineering Eye/Face Lab Respiratory
Task Gloves ] ]
Control Protection Coat/Gown Protection
Handling L
General Lab 1 Pair Nitrile Safety Standard Lab ]
Stock o Not Required
] Ventilation Gloves Glasses Coat
Container
Chemical
Fume Hood
o or Double- Safety Disposable, Recommend
Weighing ]
) Containment Gloved Goggles or Impermeable  ed: N95/P100
Solid Powder ) o ] )
Ventilated (Nitrile) Face Shield Gown Respirator
Enclosure
(CVE)
) ] Double- Disposable, )
Preparing Chemical Safety Not Required
] Gloved Impermeable o
Solutions Fume Hood o Goggles if in Hood
(Nitrile) Gown
Chemical
Fume Hood
o ) Double- Disposable, ]
Administering  or Ventilated Safety Not Required
] Gloved Impermeable o
to Animals Cage o Goggles if in Hood
) (Nitrile) Gown
Changing
Station
2 Pairs ] Disposable, Required:
) Face Shield
Spill Cleanup  N/A Heavy-Duty Impermeable N100/P100
o and Goggles )
Nitrile Gloves Gown Respirator
Operational Plans
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o Preparation: Ensure the chemical fume hood or CVE is certified and functioning correctly.
Decontaminate the work surface before and after use.

» Tare Container: Place a labeled, sealable receiving container (e.g., vial) on an analytical
balance inside the hood and tare the balance.

e Aliquot Compound: Using a micro-spatula, carefully transfer the desired amount of (S)-
MCOPPB powder from the stock bottle to the tared container. Avoid creating airborne dust.
Close the stock bottle immediately.

o Dissolution: Add the desired solvent to the container with the weighed compound. (S)-
MCOPPB is soluble in water (=13 mg/mL) and DMSO.

o Mixing: Cap the container securely and mix by vortexing or sonicating until fully dissolved.

o Labeling: Ensure the final container is clearly labeled with the compound name,
concentration, solvent, date, and your initials.

o Decontamination: Wipe down the spatula, balance, and work surface with an appropriate
deactivating agent (e.g., 10% bleach solution followed by 70% ethanol) and dispose of the
wipes as hazardous waste.

In the event of a spill, evacuate non-essential personnel and follow these steps:

o Alert Personnel: Announce the spill to others in the lab.

e Don PPE: At a minimum, don the PPE specified for "Spill Cleanup" in Table 1.

o Containment (for liquids): Cover the spill with absorbent pads, starting from the outside and
working inward.

o Decontamination (for solids): Gently cover the powder with wetted absorbent pads to avoid
generating dust.

» Neutralization/Cleaning: Working from the outside in, carefully wipe the spill area with a
deactivating solution (e.g., 10% bleach). Place all contaminated materials into a designated
hazardous waste bag.
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» Final Rinse: Wipe the area again with detergent and water, followed by 70% ethanol.

e Waste Disposal: Seal the hazardous waste bag and place it in the appropriate solid

hazardous waste container.

» Doffing PPE: Remove PPE carefully, avoiding self-contamination, and dispose of it as

hazardous waste. Wash hands thoroughly with soap and water.

Disposal Plan

All waste generated from handling (S)-MCOPPB must be treated as hazardous chemical

waste.[8] Disposal must comply with all local, state, and federal regulations.

Solid Waste: This includes contaminated gloves, gowns, wipes, absorbent pads, and empty
stock containers.

o Collect in a clearly labeled, sealed plastic bag.
o Place the bag into the designated solid hazardous waste container.
Liquid Waste: This includes unused solutions and the first rinse of any cleaned glassware.

o Collect in a compatible, sealed, and labeled hazardous waste container (e.g., glass or
polyethylene).

o Do not mix with other waste streams unless compatibility has been verified.

Sharps Waste: Needles, syringes, and contaminated glassware must be disposed of in a
designated, puncture-proof sharps container for chemical waste.[8]

Empty Containers: The original stock container must be disposed of as solid hazardous
waste. For lab glassware, the first rinse must be collected as hazardous liquid waste.
Subsequent rinses may be permissible for drain disposal depending on institutional policy.[9]

Biological Target Pathway

(S)-MCOPPB is an agonist for the Nociceptin/Orphanin FQ Peptide (NOP) receptor, which is a

G-protein coupled receptor (GPCR). The diagram below illustrates a generalized GPCR
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Caption: Generalized NOP Receptor Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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